Cas no 378200-40-9 (6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile)

6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile structure
378200-40-9 structure
Product Name:6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile
CAS No:378200-40-9
MF:C15H13ClN4O
MW:300.742921590805
CID:2857064
PubChem ID:3156164
Update Time:2025-04-21

6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • CCG-108079
    • 6-amino-4-(4-chlorophenyl)-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • SR-01000452819
    • 6-AMINO-4-(4-CL-PH)-3-ETHYL-1,4-DIHYDROPYRANO(2,3-C)PYRAZOLE-5-CARBONITRILE
    • AKOS016349799
    • 6-AMINO-4-(4-CHLOROPHENYL)-3-ETHYL-1H,4H-PYRANO[2,3-C]PYRAZOLE-5-CARBONITRILE
    • 378200-40-9
    • SR-01000452819-1
    • AKOS000668171
    • 655-502-8
    • STK788543
    • 6-Amino-4-(4-CL-PH)-3-ethyl-1,4-dihydropyrano(2,3-C)pyrazole-5-carbonitrile
    • Inchi: 1S/C15H13ClN4O/c1-2-11-13-12(8-3-5-9(16)6-4-8)10(7-17)14(18)21-15(13)20-19-11/h3-6,12H,2,18H2,1H3,(H,19,20)
    • InChI Key: RMLPERGEBFIADD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C1=C(CC)NN=2

Computed Properties

  • Exact Mass: 300.0777887Da
  • Monoisotopic Mass: 300.0777887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 87.7Ų
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